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Compound of Interest

Compound Name: 2-Amino-6-chloro-3-nitropyridine

Cat. No.: B151482 Get Quote

An In-depth Technical Guide to 2-Amino-6-
chloro-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2-Amino-6-chloro-3-nitropyridine, a key intermediate in the synthesis

of various biologically active molecules. This document details its properties, synthesis,

applications, and safety considerations to support its use in research and development.

Identity and General Properties
2-Amino-6-chloro-3-nitropyridine is a yellow crystalline powder.[1][2] It is an important

intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and

dyestuffs.[3][4]
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Property Value Source(s)

Molecular Formula C₅H₄ClN₃O₂ [2][5]

Molecular Weight 173.56 g/mol [5]

Appearance Yellow crystalline powder [1][2]

Melting Point 194-199 °C [2][6][7]

Boiling Point 339.9 °C at 760 mmHg [5]

Density ~1.6 g/cm³ [5]

Solubility

Slightly soluble in water and

alcohol. Soluble in dimethyl

sulfoxide (DMSO) and

chloroform.

[2][3][4]

CAS Number 27048-04-0 [2]

IUPAC Name 6-chloro-3-nitropyridin-2-amine [5]

Synthesis and Purification
The primary method for the synthesis of 2-Amino-6-chloro-3-nitropyridine is through the

ammonolysis of 2,6-dichloro-3-nitropyridine.[3][8] This reaction selectively substitutes one of

the chlorine atoms with an amino group.

Experimental Protocol: Ammonolysis of 2,6-dichloro-3-
nitropyridine
This protocol is a representative synthesis based on procedures described in the literature.[2]

[9]

Materials:

2,6-dichloro-3-nitropyridine

Isopropyl alcohol (or ethanol/methanol)
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Aqueous ammonia solution (20-25%) or ammonia gas

Ice water

Round bottom flask

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Dissolve 2,6-dichloro-3-nitropyridine in a suitable solvent such as isopropyl alcohol, ethanol,

or methanol in a round bottom flask.[2][8]

Cool the solution to 20-25°C.[2]

Slowly add aqueous ammonia solution (or bubble ammonia gas) to the stirred solution.[2]

Continue stirring the reaction mixture at room temperature for 10-24 hours.[2] The reaction

progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).[9]

Upon completion of the reaction, the product often precipitates out of the solution.

The precipitate is collected by filtration.

The collected solid is washed with the reaction solvent (e.g., isopropyl alcohol) and then with

water to remove any remaining impurities.[2]

The purified 2-Amino-6-chloro-3-nitropyridine is then dried under vacuum.[2]
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Synthesis of 2-Amino-6-chloro-3-nitropyridine.

Spectral and Analytical Data
While specific, experimentally-derived spectra for 2-Amino-6-chloro-3-nitropyridine are not

readily available in the cited literature, the following provides an overview of expected spectral

characteristics and analytical methods.

Mass Spectrometry:

The calculated exact mass is 172.999204 u.

LCMS analysis has shown a molecular ion peak (M+H)⁺ at m/z 174.00, corresponding to the

protonated molecule.[2]

NMR Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show signals for the two aromatic protons

on the pyridine ring and the protons of the amino group. The chemical shifts of the aromatic

protons will be influenced by the electron-withdrawing nitro group and the electron-donating

amino group.

¹³C NMR: The carbon NMR spectrum should display five distinct signals corresponding to the

five carbon atoms in the pyridine ring. The chemical shifts will be characteristic of a

substituted pyridine ring containing nitro and amino groups.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for:

N-H stretching of the primary amine.

N-O stretching of the nitro group.

C=C and C=N stretching of the pyridine ring.

C-Cl stretching.

Analytical Methods:

High-Performance Liquid Chromatography (HPLC): Purity analysis of 2-Amino-6-chloro-3-
nitropyridine is typically performed using HPLC. A reversed-phase C18 column with a

mobile phase consisting of a mixture of water (with a pH-adjusting agent like phosphoric

acid) and an organic solvent like methanol or acetonitrile is a common starting point for

method development for similar compounds. Detection is often carried out using a UV

detector.

Thin-Layer Chromatography (TLC): TLC is a useful technique for monitoring the progress of

the synthesis reaction.[9]

Applications in Research and Drug Development
2-Amino-6-chloro-3-nitropyridine is a valuable building block for the synthesis of more

complex molecules with potential therapeutic applications.
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Intermediate for Kinase Inhibitors: This compound is a key precursor in the synthesis of

inhibitors for Glycogen Synthase Kinase 3 (GSK-3).[10] GSK-3 is a target in the development

of drugs for various conditions, including neurodegenerative diseases like Alzheimer's disease.

[10]

2-Amino-6-chloro-
3-nitropyridine

Reaction with other
building blocks

Complex Intermediate

Final Synthetic Steps

GSK-3 Inhibitor
(Bioactive Molecule)

Click to download full resolution via product page

Role as a chemical intermediate in drug synthesis.

Antiviral Activity: 2-Amino-6-chloro-3-nitropyridine has been described as a cytotoxic drug

with antiviral potency.[1] It has shown activity against Human Immunodeficiency Virus (HIV)

type 1 and influenza type 2 in vitro.[8] The proposed mechanism of action involves binding to

the viral envelope, which inhibits the fusion of the viral membrane with the host cell, thereby

preventing the release of viral contents into the cytoplasm.[8] However, detailed studies on its

specific antiviral mechanism are limited in the available literature.

Safety and Handling
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2-Amino-6-chloro-3-nitropyridine should be handled with appropriate safety precautions.

Hazards: It may be harmful if swallowed and can cause skin, eye, and respiratory irritation.

[5]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye/face protection.[5] Avoid breathing dust.

Storage: Store in a cool, dry place in a tightly closed container.[3][4] It is incompatible with

oxidizing agents.[3][4] Recommended storage is in a refrigerator.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151482#physical-and-chemical-properties-of-2-
amino-6-chloro-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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